Cas no 1251923-22-4 (5-(2-Chloroacetyl)furan-3-carboxamide)

5-(2-Chloroacetyl)furan-3-carboxamide structure

1251923-22-4 structure

Product Name:5-(2-Chloroacetyl)furan-3-carboxamide

CAS No:1251923-22-4

MF:C₇H₆ClNO₃

MW:187.580440998077

CID:5055135

Update Time:2023-08-25

5-(2-Chloroacetyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-(2-chloroacetyl)furan-3-carboxamide
- NE56830
- 5-(2-Chloroacetyl)furan-3-carboxamide
- Inchi： 1S/C7H6ClNO3/c8-2-5(10)6-1-4(3-12-6)7(9)11/h1,3H,2H2,(H2,9,11)
- InChI Key： GNQIVGTUDJQYRS-UHFFFAOYSA-N
- SMILES： ClCC(C1=CC(C(N)=O)=CO1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 207
XLogP3: 0.5
Topological Polar Surface Area: 73.3

5-(2-Chloroacetyl)furan-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B422238-25mg	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4		25mg	$ 70.00	2022-06-07
TRC	B422238-50mg	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4		50mg	$ 95.00	2022-06-07
TRC	B422238-250mg	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4		250mg	$ 365.00	2022-06-07
Enamine	EN300-65989-0.05g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	0.05g	$101.0	2023-02-13
Enamine	EN300-65989-0.1g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	0.1g	$152.0	2023-02-13
Enamine	EN300-65989-0.25g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	0.25g	$216.0	2023-02-13
Enamine	EN300-65989-0.5g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	0.5g	$407.0	2023-02-13
Enamine	EN300-65989-1.0g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	1.0g	$528.0	2023-02-13
Enamine	EN300-65989-2.5g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	2.5g	$1034.0	2023-02-13
Enamine	EN300-65989-5.0g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	5.0g	$1530.0	2023-02-13

5-(2-Chloroacetyl)furan-3-carboxamide Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

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